![molecular formula C13H19FN2O B1465694 1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine CAS No. 1292057-08-9](/img/structure/B1465694.png)
1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine
Overview
Description
“1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine” is a chemical compound . It’s a derivative of piperidine, a six-membered ring with one nitrogen atom .
Synthesis Analysis
Piperidones, which serve as precursors to the piperidine ring, are typically prepared from a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours, or even 1 day .Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates . The InChI code for this compound is1S/C13H19FN2O.2ClH/c14-11-1-3-13 (4-2-11)17-10-9-16-7-5-12 (15)6-8-16;;/h1-4,12H,5-10,15H2;2*1H . Physical And Chemical Properties Analysis
This compound has a molecular weight of 311.23 . It is a powder at room temperature .Scientific Research Applications
Synthesis of Pharmaceutical Compounds
Piperidine derivatives, including “1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine”, are pivotal in the synthesis of various pharmaceutical compounds. They serve as building blocks in the construction of drugs due to their versatility and presence in over twenty classes of pharmaceuticals . The compound’s ability to undergo intra- and intermolecular reactions makes it valuable for creating substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones, which are crucial for medicinal chemistry.
Oncology Research
In oncology, piperidine derivatives like “1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine” are explored for their potential role in cancer treatment. They may act as chemotherapeutic agents or as part of targeted therapies due to their ability to interfere with cell proliferation and survival pathways.
Each of these applications demonstrates the broad utility and significance of “1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine” in scientific research and drug development. The compound’s chemical properties allow for diverse reactions and interactions, making it a valuable asset in the pharmaceutical industry .
properties
IUPAC Name |
1-[2-(4-fluorophenoxy)ethyl]piperidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O/c14-11-3-5-13(6-4-11)17-9-8-16-7-1-2-12(15)10-16/h3-6,12H,1-2,7-10,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQBFUHPDLGQQQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CCOC2=CC=C(C=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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